Cas no 6567-35-7 (3-Bromoisoxazole-5-carboxylic acid)
6567-35-7 structure
Product Name:3-Bromoisoxazole-5-carboxylic acid
CAS No:6567-35-7
MF:C4H2BrNO3
MW:191.967580318451
MDL:MFCD07368611
CID:46851
PubChem ID:327716
Update Time:2025-04-18
3-Bromoisoxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromoisoxazole-5-carboxylic acid
- 3-bromo-1,2-oxazole-5-carboxylic acid
- 3-Bromoisoxazole-5-CarboxylicAcid
- 3-Bromo-isoxazole-5-carboxylic acid
- 3-BROMO-5-ISOXAZOLECARBOXYLIC ACID
- 5-ISOXAZOLECARBOXYLIC ACID, 3-BROMO-
- NSC303797
- PubChem17690
- 3-Bromo-5-carboxyisoxazole
- YNIMFLBFJCGBQK-UHFFFAOYSA-N
- 3-Bromo-5-carboxy-1,2-oxazole
- STL555374
- BBL101578
- SBB053167
- 5-Isoxazolecarboxylicacid, 3-bromo-
- 6567-35-7
- EN300-97410
- AM9953
- FT-0649376
- CS-W008746
- MFCD07368611
- A8897
- NSC-303797
- AKOS005259552
- DTXSID80316494
- SY018531
- 3-bromoisoxazole-5-carboxylic acid, AldrichCPR
- TS-02707
- J-512112
- AB32047
- SCHEMBL568672
- ALBB-034815
- DB-006381
-
- MDL: MFCD07368611
- Inchi: 1S/C4H2BrNO3/c5-3-1-2(4(7)8)9-6-3/h1H,(H,7,8)
- InChI Key: YNIMFLBFJCGBQK-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)O)ON=1
Computed Properties
- Exact Mass: 190.92200
- Monoisotopic Mass: 190.922
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3
- XLogP3: 1.3
Experimental Properties
- Density: 2.039
- Boiling Point: 375.1°C at 760 mmHg
- Flash Point: 180.692°C
- Refractive Index: 1.578
- PSA: 63.33000
- LogP: 1.13530
3-Bromoisoxazole-5-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Inert atmosphere,Store in freezer, under -20°C
3-Bromoisoxazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY018531-5g |
3-Bromoisoxazole-5-carboxylic Acid |
6567-35-7 | >95% | 5g |
¥1296.00 | 2025-04-13 | |
| Chemenu | CM119960-5g |
3-Bromoisoxazole-5-carboxylic Acid |
6567-35-7 | 97% | 5g |
$280 | 2021-08-06 | |
| Chemenu | CM119960-10g |
3-Bromoisoxazole-5-carboxylic Acid |
6567-35-7 | 97% | 10g |
$490 | 2021-08-06 | |
| Fluorochem | 066203-1g |
3-Bromoisoxazole-5-carboxylic acid |
6567-35-7 | 97% | 1g |
£62.00 | 2022-03-01 | |
| Fluorochem | 066203-5g |
3-Bromoisoxazole-5-carboxylic acid |
6567-35-7 | 97% | 5g |
£216.00 | 2022-03-01 | |
| Fluorochem | 066203-10g |
3-Bromoisoxazole-5-carboxylic acid |
6567-35-7 | 97% | 10g |
£356.00 | 2022-03-01 | |
| Fluorochem | 066203-25g |
3-Bromoisoxazole-5-carboxylic acid |
6567-35-7 | 97% | 25g |
£966.00 | 2022-03-01 | |
| TRC | B683865-500mg |
3-Bromoisoxazole-5-carboxylic Acid |
6567-35-7 | 500mg |
$ 253.00 | 2023-04-18 | ||
| TRC | B683865-1g |
3-Bromoisoxazole-5-carboxylic Acid |
6567-35-7 | 1g |
$ 340.00 | 2022-06-06 | ||
| TRC | B683865-5g |
3-Bromoisoxazole-5-carboxylic Acid |
6567-35-7 | 5g |
$ 1613.00 | 2023-04-18 |
3-Bromoisoxazole-5-carboxylic acid Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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